Cas no 1804361-05-4 (2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1804361-05-4
• MF: C₉H₈F₃NO₄
• MW: 251.159333229065
• CID: 4838724
• Update Time: 2025-10-22

2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C9H8F3NO4/c1-4-5(8(14)15)3-6(7(13-4)16-2)17-9(10,11)12/h3H,1-2H3,(H,14,15)
• InChI Key： GSWLNHPBQCTLBP-UHFFFAOYSA-N
• SMILES： FC(OC1=C(N=C(C)C(C(=O)O)=C1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.3
• Topological Polar Surface Area: 68.6

Additional information on 2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylic acid

2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylic Acid: A Comprehensive Overview

The compound CAS No. 1804361-05-4, also known as 2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylic Acid, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound has garnered considerable attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylic Acid is characterized by a pyridine ring substituted with a methoxy group at position 2, a methyl group at position 6, a trifluoromethoxy group at position 3, and a carboxylic acid group at position 5. This substitution pattern imparts the molecule with unique electronic and steric properties, making it highly versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its ability to modulate key biological targets, such as enzymes and receptors, has been extensively explored. For instance, researchers have demonstrated that the compound exhibits potent inhibitory activity against certain kinases, which are implicated in various diseases, including cancer and inflammatory disorders.

In the agricultural sector, 2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylic Acid has shown promise as a herbicide due to its ability to inhibit specific plant enzymes without causing significant toxicity to non-target organisms. This property makes it an attractive candidate for developing environmentally friendly pest control agents.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution at specific positions to introduce the desired functional groups. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of these processes.

From a materials science perspective, this compound has been investigated for its potential as a building block in constructing advanced materials, such as organic semiconductors and sensors. Its electronic properties make it suitable for applications in optoelectronics and energy storage devices.

In conclusion, CAS No. 1804361-05-4, or 2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylic Acid, represents a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary chemical research.